Cas no 1044766-94-0 (1-(3-nitrophenyl)methylpyrrolidin-3-ol)

• Product Name: 1-(3-nitrophenyl)methylpyrrolidin-3-ol
• CAS No: 1044766-94-0
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD11047893
• CID: 5215117
• PubChem ID: 24904659
• Update Time: 2026-03-06

1-(3-nitrophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(3-nitrophenyl)methyl]-
• 1-(3-nitrophenyl)methylpyrrolidin-3-ol

• MDL： MFCD11047893
• Inchi： 1S/C11H14N2O3/c14-11-4-5-12(8-11)7-9-2-1-3-10(6-9)13(15)16/h1-3,6,11,14H,4-5,7-8H2
• InChI Key： LKEWGWDXLPFRKT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC([N+]([O-])=O)=C2)CCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(3-nitrophenyl)methylpyrrolidin-3-ol

1-(3-Nitrophenyl)methylpyrrolidin-3-ol: A Comprehensive Overview

1-(3-Nitrophenyl)methylpyrrolidin-3-ol (CAS No. 1044766-94-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a pyrrolidine ring, a nitrogen-containing five-membered ring, substituted with a hydroxyl group at the 3-position and a methyl group attached to a nitro-substituted phenyl ring at the 1-position. This combination of functional groups imparts distinctive chemical properties, making it a valuable subject for research.

The synthesis of 1-(3-nitrophenyl)methylpyrrolidin-3-ol involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is often achieved through the cyclization of amino alcohols or related precursors under specific reaction conditions. The subsequent introduction of the nitrophenylmethyl group requires precise control over reaction parameters to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with contemporary sustainability goals.

One of the most promising areas of research involving 1-(3-nitrophenyl)methylpyrrolidin-3-ol is its application in drug discovery. The compound's structural features make it an attractive candidate for targeting various biological pathways. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Researchers have also explored its ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 1-(3-nitrophenyl)methylpyrrolidin-3-ol has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, such as in the development of conductive polymers or advanced sensors. Recent studies have demonstrated that this compound can be incorporated into polymer matrices to enhance their electrical conductivity without compromising mechanical integrity, opening new avenues for its application in flexible electronics.

The physical and chemical properties of 1-(3-nitrophenyl)methylpyrrolidin-3-ol are well-documented, providing a foundation for further research. Its molecular weight is approximately 225 g/mol, with a melting point around 150°C and a boiling point exceeding 250°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, facilitating its use in various chemical reactions.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 1-(3-nitrophenyl)methylpyrrolidin-3-ol is crucial for its safe handling and application. Recent eco-toxicological studies have indicated that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term ecological impacts require further investigation to ensure sustainable use.

In conclusion, 1-(3-nitrophenyl)methylpyrrolidin-3-ol (CAS No. 1044766-94-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.